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Application Note: Strategic Utilization of 2-Bromo-6-hydroxy-4-methoxybenzaldehyde in
Pharmaceutical Synthesis

Executive Summary & Chemical Profile

2-Bromo-6-hydroxy-4-methoxybenzaldehyde (CAS: 861668-41-9) represents a "privileged
scaffold” in medicinal chemistry due to its dense functionalization on the resorcinol core. Unlike
simpler benzaldehydes, this intermediate offers three distinct orthogonal reactive handles—an
electrophilic aldehyde, a nucleophilic phenol (ortho to the aldehyde), and a halogen handle
(ortho to the aldehyde)—making it an ideal precursor for constructing oxygenated heterocycles
such as benzofurans, coumarins, and chromones.

These heterocyclic motifs are ubiquitous in natural products (e.g., flavonoids, isoflavones) and
pharmaceuticals targeting kinase inhibition (e.g., Hsp90 inhibitors) and anti-inflammatory
pathways.
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Chemical Specifications

Property Specification

IUPAC Name 2-Bromo-6-hydroxy-4-methoxybenzaldehyde
CAS Number 861668-41-9

Molecular Formula CsH7BrOs

Molecular Weight 231.04 g/mol

Appearance Pale yellow to off-white crystalline solid

Soluble in DMSO, DMF, MeOH, EtOAc;

Solubilit
Y sparingly soluble in water

Aldehyde (C1), Bromide (C2), Methoxy (C4),

Key Functional Groups
Hydroxyl (C6)

Synthetic Utility & Mechanism[6][8][11][12][13][14]
[15]

The strategic value of this intermediate lies in the "Ortho-Effect” provided by the 2-Bromo and
6-Hydroxy substituents flanking the aldehyde. This arrangement allows for divergent synthesis
pathways:

* Route A: Benzofuran Construction (Intramolecular Cyclization)

o Mechanism:[1][2][3][4] The phenol (C6-OH) acts as a nucleophile, while the aldehyde (C1-
CHO) or the bromide (C2-Br) serves as the cyclization partner depending on the reagent
(e.g., reaction with alpha-halo ketones or gem-difluoroolefins).

» Route B: Suzuki-Miyaura Cross-Coupling

o Mechanism:[1][2][3][4] The C2-Br bond is activated by Pd(0) catalysts to couple with aryl
boronic acids, creating biaryl scaffolds common in axially chiral ligands and natural
products.

» Route C: Knoevenagel Condensation (Coumarin Synthesis)
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o Mechanism:[1][2][3][4] Condensation of the aldehyde with active methylene compounds
(e.g., malonic acid), followed by lactonization with the C6-OH.

Pathway Visualization
. . Suzuki Coupling 4-Methoxy-6-hydroxy-
C2-Br Activation (Ar-B(OH)2, Pd cat.) 2-aryl-benzaldehyde
2-Bromo-6-hydroxy- C1-CHO + C6-OH p| Knoevenagel Substituted
4-methoxybenzaldehyde C2-Br + C6-OH Condensation Coumarins

Cyclization > Functionalized
(e.g., with alkynes) Benzofurans

Click to download full resolution via product page

Caption: Divergent synthesis pathways utilizing the orthogonal reactivity of the aldehyde,
bromide, and hydroxyl groups.[5][6]

Detailed Experimental Protocols
Protocol A: Synthesis of 4-Methoxy-6-hydroxy-2-
arylbenzaldehyde (Suzuki Coupling)

Application: Creating biaryl backbones for flavonoid synthesis.

Reagents:

Intermediate: 2-Bromo-6-hydroxy-4-methoxybenzaldehyde (1.0 equiv)

Boronic Acid: Phenylboronic acid (1.2 equiv)

Catalyst: Pd(PPhs)4 (5 mol%)

Base: K2COs (2.0 equiv, 2M aqueous solution)

Solvent: 1,4-Dioxane
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Procedure:

Setup: In a flame-dried Schlenk tube equipped with a magnetic stir bar, add the intermediate
(231 mg, 1.0 mmol), phenylboronic acid (146 mg, 1.2 mmol), and Pd(PPhs)s (58 mg, 0.05
mmol).

Inertion: Evacuate and backfill with Argon (3 cycles).

Solvation: Add degassed 1,4-Dioxane (5 mL) and 2M K2COs (1 mL).

Reaction: Seal the tube and heat to 90°C for 12 hours. Monitor by TLC (Hexane:EtOAc 3:1).
The starting material (Rf ~0.[7]5) should disappear, yielding a fluorescent spot.

Workup: Cool to room temperature. Dilute with EtOAc (20 mL) and wash with water (2 x 10
mL) and brine (10 mL). Dry over Na2SOa.[7][8][9]

Purification: Concentrate in vacuo. Purify via flash column chromatography (Silica gel, 0-20%
EtOAc in Hexanes).

Expected Yield: 75-85%.

Critical Control Point: The free hydroxyl group at C6 can poison certain Pd catalysts. If yields

are low (<50%), consider protecting the phenol as a benzyl ether (Bn) or methoxymethyl ether

(MOM) prior to coupling.

Protocol B: Synthesis of 5-Methoxy-benzofuran-4-
carbaldehyde Derivatives

Application: Core scaffold for bioactive natural product analogs.

Reagents:

Intermediate: 2-Bromo-6-hydroxy-4-methoxybenzaldehyde

Reagent: Ethyl bromoacetate (1.2 equiv)

Base: K2COs (anhydrous, 2.5 equiv)
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e Solvent: DMF (anhydrous)

Procedure:

O-Alkylation: Dissolve the intermediate (1.0 mmol) in DMF (5 mL). Add K2COs (2.5 mmol)
and stir at 0°C for 15 min. Add ethyl bromoacetate (1.2 mmol) dropwise.

e Cyclization: Heat the mixture to 80°C for 4 hours. This promotes the initial O-alkylation
followed by an intramolecular Aldol-type condensation (Rap-Stoermer reaction variant) if
conditions are aggressive, though often a two-step isolation is preferred for purity.

o Alternative (One-Pot): For direct benzofuran formation involving the aldehyde, use phenacyl
bromide derivatives under reflux.

e Workup: Pour into ice water. Extract with Et20.[7]

o Characterization: Look for the disappearance of the aldehyde proton (approx 10.2 ppm) if it
participates in cyclization, or its retention if cyclization occurs via the bromide/hydroxy! only.

Analytical Characterization Data

When validating the integrity of 2-Bromo-6-hydroxy-4-methoxybenzaldehyde, compare
against these standard values:

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://triggered.stanford.clockss.org/ServeContent?doi=10.3987%2Fcom-01-9278
https://www.benchchem.com/product/b2496980/docs?utm_src=pdf-body#using-2-bromo-6-hydroxy-4-methoxybenzaldehyde-as-a-pharmaceutical-intermediate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2496980?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Technique Diagnostic Signal Interpretation

1H NMR (400 MHz, CDCls) 010.25 (s, 1H) Aldehyde proton (-CHO)

Phenolic proton (-OH), H-
0 12.10 (s, 1H)

bonded to aldehyde
Aromatic proton (C3-H or C5-
0 6.85 (s, 1H)
H)
0 3.85 (s, 3H) Methoxy group (-OCHs)
13C NMR 61925 Carbonyl carbon
Oxygenated aromatic carbons
0 164.2, 162.8
(C-OH, C-OMe)
[M-H]~ (Negative mode)
Mass Spectrometry m/z 230.9/232.9

showing 1:1 Br isotope pattern

Troubleshooting Note: The phenolic proton signal (6 12.10) is highly sensitive to water content
in the solvent and may broaden or disappear if the CDClIs is not dry.

Safety & Stability

 Stability: The compound is stable at room temperature but sensitive to oxidation over long
periods. Store under inert atmosphere (Argon/Nitrogen) at 2-8°C.

» Handling: The presence of the aldehyde and phenol makes it a potential skin sensitizer. Use
nitrile gloves and work in a fume hood.

e Incompatibility: Avoid strong oxidizing agents and strong bases (unless intended for
reaction).

References

o Preparation of 2-Bromo-6-hydroxy-4-methoxybenzaldehyde

o Source:
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o Context: Synthesis and physical property validation.[10][4]

¢ Benzofuran Synthesis via Ortho-Substituted Benzaldehydes

o Source:

o Context: Mechanisms for cyclization using 2-hydroxy-benzaldehyde deriv

¢ Suzuki Coupling of Brominated Phenols

o Source:

o Context: Standard conditions for coupling aryl bromides with free or protected phenols.

* Natural Product Synthesis Applications (Resorcinol Scaffolds)

o Source:

o Context: Parallels in reactivity with isomeric n

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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